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Compound of Interest

Compound Name: Crovatin

Cat. No.: B1630398

An extensive review of scientific literature and publicly available data reveals no substance
identified as "Crovatin" with any associated biological activity, including analgesic properties.
As such, a technical guide on its core analgesic potential, experimental protocols, and signaling
pathways cannot be compiled.

Initial searches for "Crovatin" did not yield any relevant results pertaining to a molecule with
therapeutic effects. The search results frequently pointed to two distinct and well-documented
substances: Crocin and Crotoxin. It is plausible that the initial query for "Crovatin" may have
been a typographical error. Below is a brief overview of these two compounds.

Crocin: A Potential Neuroprotective Agent

Crocin is a primary carotenoid compound found in saffron.[1] Research indicates that it
possesses a range of biological activities, including neuroprotective effects.[1][2] Studies have
explored its role in mitigating oxidative stress and inflammation within the nervous system.[1][2]
The neuroprotective effects of crocin are thought to be mediated through the activation of
signaling pathways such as the PI3K/Akt/mTOR pathway.[1][2]

Crotoxin and its Inhibitor: A Tale of Venom and
Antivenom

Crotoxin is the principal neurotoxic component of the venom of the South American rattlesnake,
Crotalus durissus terrificus.[3] It is a protein complex with phospholipase A2 activity.[3] In the
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bloodstream of this snake, a specific inhibitor known as CICS (Crotoxin Inhibitor from Crotalus
Serum) has been identified.[3] CICS is a glycoprotein that neutralizes the toxic effects of
crotoxin by binding to its phospholipase subunit and inhibiting its enzymatic activity.[3]

The Absence of "Crovatin" in Scientific Literature

Despite a thorough search for "Crovatin” and its potential analgesic properties, no quantitative
data, experimental protocols, or established signaling pathways associated with such a
molecule could be found. Therefore, the creation of the requested in-depth technical guide,
including data tables and visualizations, is not feasible.

It is recommended that researchers, scientists, and drug development professionals verify the
correct nomenclature of the compound of interest to ensure access to accurate and relevant
scientific information. Should "Crovatin” be a novel or proprietary compound not yet described
in publicly accessible literature, this report cannot reflect its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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